Cas no 1261972-22-8 (2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol
• CAS No: 1261972-22-8
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• MDL: MFCD18314065
• CID: 1223314
• PubChem ID: 53219742
• Update Time: 2025-05-19

2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol
• 3-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• DTXSID00684566
• 1261972-22-8
• 2-FLUORO-4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)PHENOL
• MFCD18314065
• 2-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%

• MDL： MFCD18314065
• Inchi： 1S/C14H10F4O2/c1-20-13-5-3-8(6-10(13)14(16,17)18)9-2-4-12(19)11(15)7-9/h2-7,19H,1H3
• InChI Key： HOVPNWXARIGNBD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(=C(C=1)F)O)OC)(F)F

Computed Properties

• Exact Mass: 286.06169221g/mol
• Monoisotopic Mass: 286.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol

Professional Introduction to 2-Fluoro-4-[4-Methoxy-3-(Trifluoromethyl)Phenyl]Phenol (CAS No. 1261972-22-8)

2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol, identified by its CAS number 1261972-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluoro-substituted phenol core linked to a methoxy and trifluoromethyl-functionalized aromatic ring. Such structural motifs are often explored for their potential biological activity and mechanistic insights into various biochemical pathways.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms, particularly in the para position relative to the hydroxyl group, is known to influence the electronic properties and metabolic stability of pharmaceutical agents. Additionally, the methoxy and trifluoromethyl groups introduce further complexity, which can modulate interactions with biological targets such as enzymes and receptors. These features make 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol a valuable building block for drug discovery programs targeting neurological disorders, inflammatory conditions, and other therapeutic areas.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can improve lipophilicity, reduce metabolic degradation, and enhance binding affinity. The specific arrangement of substituents in 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol suggests that it may exhibit unique interactions with biological systems, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, the trifluoromethyl group is known to stabilize carbonyl-like intermediates in enzymatic reactions, which can be leveraged to design inhibitors or activators with high specificity. The methoxy group, on the other hand, can participate in hydrogen bonding interactions, further enhancing binding affinity. These properties are particularly relevant in the context of developing small-molecule modulators for enzymes involved in signal transduction and metabolic pathways.

The synthesis of 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol presents an interesting challenge due to the complexity of its structural framework. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired architecture with high precision. The introduction of fluorine atoms requires careful control over reaction conditions to prevent unwanted side products. Despite these challenges, the synthetic routes developed for this compound serve as valuable tools for accessing related molecules with tailored biological activities.

Evidence from cutting-edge research suggests that derivatives of this compound may have therapeutic potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of fluorinated phenols to cross the blood-brain barrier efficiently makes them attractive candidates for central nervous system (CNS) drug development. Furthermore, studies have shown that modifications in the phenolic core can influence antioxidant properties, which are crucial for combating neurodegenerative processes.

The impact of fluorine substitution on metabolic stability has also been extensively studied. Fluorinated compounds often exhibit prolonged half-lives due to resistance to enzymatic degradation by cytochrome P450 enzymes. This characteristic is particularly beneficial for drugs that require sustained therapeutic effects. In the case of 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol, its structural features suggest that it may be resistant to metabolic clearance, thereby increasing its bioavailability and efficacy.

In conclusion, 2-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]phenol (CAS No. 1261972-22-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a valuable asset for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an important role in shaping the future of medicinal chemistry.